Cas no 1060247-18-8 (2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide)

• Product Name: 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide
• CAS No: 1060247-18-8
• MF: C₁₈H₂₁N₃O₄S
• MW: 375.442043066025
• CID: 6022310
• PubChem ID: 25891243
• Update Time: 2025-06-29

2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide
• 2-[4-[(4-acetamido-2-methylphenyl)sulfonylamino]phenyl]-N-methylacetamide
• 2-(4-(4-acetamido-2-methylphenylsulfonamido)phenyl)-N-methylacetamide
• VU0637527-1
• 1060247-18-8
• F5190-0989
• AKOS024500651

• Inchi： 1S/C18H21N3O4S/c1-12-10-16(20-13(2)22)8-9-17(12)26(24,25)21-15-6-4-14(5-7-15)11-18(23)19-3/h4-10,21H,11H2,1-3H3,(H,19,23)(H,20,22)
• InChI Key： UWPJRJXRURQILX-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CC1=CC=C(NS(C2=CC=C(NC(=O)C)C=C2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 375.12527733g/mol
• Monoisotopic Mass: 375.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide

Latest Research Briefing on 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide (CAS: 1060247-18-8)

Recent studies on the compound 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide (CAS: 1060247-18-8) have highlighted its potential as a promising candidate in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and acetamide functional groups, has been investigated for its biological activity, pharmacokinetic properties, and therapeutic applications. The following briefing synthesizes the latest findings from peer-reviewed journals, patents, and industry reports to provide a comprehensive overview of its current research status.

One of the primary focuses of recent research has been the compound's mechanism of action. Studies indicate that 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide exhibits inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. For instance, in vitro assays have demonstrated its ability to modulate key signaling molecules such as NF-κB and COX-2, suggesting potential applications in treating conditions like rheumatoid arthritis and certain cancers.

Pharmacokinetic evaluations have also been a significant area of investigation. Preliminary data from animal models reveal that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated oxidation has been identified as a primary route of clearance. Researchers are exploring structural modifications to enhance its metabolic resistance while maintaining efficacy.

In addition to its therapeutic potential, synthetic routes for 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide have been refined to improve yield and scalability. Recent patents describe novel catalytic methods that reduce the need for hazardous reagents, aligning with green chemistry principles. These advancements are critical for facilitating large-scale production and future clinical development.

Despite these promising developments, gaps in knowledge persist. For example, the compound's long-term toxicity profile and potential off-target effects require further elucidation through comprehensive preclinical studies. Additionally, its interactions with other drugs and suitability for combination therapies remain underexplored. Addressing these questions will be essential for advancing 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide toward clinical trials.

In conclusion, 2-[4-(4-acetamido-2-methylbenzenesulfonamido)phenyl]-N-methylacetamide (CAS: 1060247-18-8) represents a compelling area of research with significant therapeutic promise. Ongoing studies are expected to refine its pharmacological properties and expand its applications, positioning it as a potential lead compound in drug discovery pipelines. Researchers and industry stakeholders are encouraged to monitor future publications and patent filings for updates on this evolving field.